Cas no 1374574-45-4 (5-Bromo-3-methylisobenzofuran-1(3H)-one)

5-Bromo-3-methylisobenzofuran-1(3H)-one structure
1374574-45-4 structure
Product Name:5-Bromo-3-methylisobenzofuran-1(3H)-one
CAS No:1374574-45-4
MF:C9H7BrO2
MW:227.054682016373
CID:2124812
Update Time:2023-08-04

5-Bromo-3-methylisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-methylisobenzofuran-1(3H)-one
    • OJGJGJPSNZUSBK-UHFFFAOYSA-N
    • 5-Bromo-3-methyl-2-benzofuran-1(3H)-one
    • 5-Bromo-3-methylisobenzofuran-1(3H)-one
    • Inchi: 1S/C9H7BrO2/c1-5-8-4-6(10)2-3-7(8)9(11)12-5/h2-5H,1H3
    • InChI Key: OJGJGJPSNZUSBK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=O)OC(C)C=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3

5-Bromo-3-methylisobenzofuran-1(3H)-one Pricemore >>

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5-Bromo-3-methylisobenzofuran-1(3H)-one Suppliers

Amadis Chemical Company Limited
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(CAS:1374574-45-4)5-Bromo-3-methylisobenzofuran-1(3H)-one
Order Number:A934959
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:16
Price ($):164.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1374574-45-4)5-Bromo-3-methylisobenzofuran-1(3H)-one
A934959
Purity:99%
Quantity:1.0g
Price ($):164.0
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